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Introduction

4-Nitrobenzanilide is a chemical compound of significant interest in organic synthesis and
medicinal chemistry. It serves as a key intermediate in the preparation of various dyes,
pharmaceuticals, and other specialty chemicals. This technical guide provides an in-depth
overview of the melting point of 4-Nitrobenzanilide, a critical parameter for its identification and
purity assessment. Furthermore, this document outlines a standard experimental protocol for its
determination and illustrates its common synthesis pathway.

Physicochemical Data

The melting point of a crystalline solid is a fundamental physical property that is indicative of its
purity. For 4-Nitrobenzanilide, this value is well-established within a narrow range, signifying a
sharp melting transition for the pure compound.

Melting Point of 4-Nitrobenzanilide

The experimentally determined and literature-reported melting points of 4-Nitrobenzanilide are
summarized in the table below.
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Parameter Value References
Melting Point 202-204 °C [1112][3]
Melting Point 201-201.5°C [41[5]

Experimental Protocol: Melting Point Determination

The following protocol describes the capillary method for determining the melting point of 4-
Nitrobenzanilide.

3.1 Materials and Equipment

o 4-Nitrobenzanilide sample

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)
e Capillary tubes (sealed at one end)

e Thermometer

o Heating oil (if using a Thiele tube)

e Mortar and pestle or spatula

3.2 Procedure

o Sample Preparation: Ensure the 4-Nitrobenzanilide sample is completely dry.[6] Place a
small amount of the sample on a clean, dry watch glass and pulverize it into a fine powder
using a spatula or mortar and pestle.[6]

e Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample,
forcing a small amount of the solid into the tube.[6][7] Tap the sealed end of the capillary tube
gently on a hard surface to pack the sample into the bottom.[6][7] The packed sample should
be approximately 1-2 mm in height.[6][7]

e Apparatus Setup:
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o Digital Apparatus: Place the loaded capillary tube into the sample holder of the digital
melting point apparatus.

o Thiele Tube: Attach the capillary tube to a thermometer using a small rubber band or wire,
ensuring the sample is aligned with the thermometer bulb.[7] Immerse the thermometer
and attached capillary in the oil bath of the Thiele tube.

e Heating and Observation:

o Begin heating the apparatus. For an unknown sample, a rapid heating rate can be used to
determine an approximate melting range.

o For an accurate measurement, repeat the determination with a fresh sample. Heat rapidly
to about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C
per minute.[6]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample has melted
(the end of the melting range).[6] A pure sample will exhibit a sharp melting range of 1-2 °C.

Synthesis of 4-Nitrobenzanilide

4-Nitrobenzanilide can be synthesized through the condensation reaction of 4-nitrobenzoic acid
chloride with aniline. This process is a common method for forming amide bonds.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-Nitrobenzanilide.

4-Nitrobenzoic acid
Thionyl chloride

Acid Chloride
Formation

4-Nitrobenzoyl chloride

Aniline

Condensation 4-Nitrobenzanilide
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Caption: Synthesis workflow for 4-Nitrobenzanilide.

Conclusion

The melting point of 4-Nitrobenzanilide is a well-defined physical constant, typically observed in
the range of 201-204 °C. This property, in conjunction with spectroscopic data, is essential for
the unambiguous identification and quality control of this important chemical intermediate. The
standardized protocol for melting point determination ensures accurate and reproducible
results. The synthesis of 4-Nitrobenzanilide is a straightforward process, primarily involving the
formation of an amide bond between a carboxylic acid derivative and an amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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